Cas no 61699-01-2 (3H-benzofchromene-2-carbaldehyde)

• Product Name: 3H-benzofchromene-2-carbaldehyde
• CAS No: 61699-01-2
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 469481
• PubChem ID: 10889160
• Update Time: 2025-04-19

3H-benzofchromene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-2-carboxaldehyde
• 3H-benzo[f]chromene-2-carbaldehyde
• AKOS009113643
• 61699-01-2
• NCGC00339562-01
• benzo[f]chromene-2-carbaldehyde
• Z228589536
• EN300-41724
• AB01330712-02
• DTXSID60447255
• CS-0248867
• 6-OXATRICYCLO[8.4.0.0{2,7}]TETRADECA-1,3,7,9,11,13-HEXAENE-4-CARBALDEHYDE
• 3H-benzofchromene-2-carbaldehyde

• Inchi： 1S/C14H10O2/c15-8-10-7-13-12-4-2-1-3-11(12)5-6-14(13)16-9-10/h1-8H,9H2
• InChI Key： BIHHFQLXQICCJQ-UHFFFAOYSA-N
• SMILES： O1CC(C=O)=CC2C1=CC=C1C=CC=CC=21

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3